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Abstract
Furmecyclox is an obsolete fungicide classified as a furamide. Due to its discontinued use,

comprehensive environmental fate data is scarce in publicly accessible literature. This technical

guide synthesizes the available information and extrapolates the likely environmental behavior

of Furmecyclox based on its chemical structure and the known fate of related compounds,

such as furan-containing molecules and carboxamide fungicides. Standardized methodologies

for assessing the environmental fate of pesticides, primarily based on OECD Guidelines for the

Testing of Chemicals, are detailed to provide a framework for any future investigations. The

guide includes hypothesized degradation pathways and summarizes the limited quantitative

data available.

Chemical and Physical Properties
Furmecyclox is a hydroxamic acid ester and a furamide fungicide.[1] A summary of its known

and predicted physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Furmecyclox
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Property Value Source

Molecular Formula C₁₄H₂₁NO₃ PubChem[1]

Molecular Weight 251.32 g/mol PubChem[1]

Water Solubility Data not available -

Vapor Pressure Data not available -

Log Kₒw (Octanol-Water

Partition Coefficient)
2.98 (Predicted) ResearchGate[2]

Log Kₒc (Soil Organic Carbon-

Water Partitioning Coefficient)
2.57 (Predicted) ResearchGate[2]

Interpretation of Physicochemical Properties:

The predicted Log Kₒw of 2.98 suggests a moderate potential for bioaccumulation in

organisms.

The predicted Log Kₒc of 2.57 indicates a high to moderate mobility in soil, suggesting a

potential for leaching into groundwater.[2]

Environmental Fate and Behavior
The environmental fate of a pesticide is governed by a combination of transformation

(degradation) and transport processes. For Furmecyclox, specific experimental data on its

persistence and degradation rates are largely unavailable.[3] The following sections outline the

likely fate based on its chemical class and regulatory information.

Persistence and Degradation
The degradation of pesticides in the environment can occur through abiotic (photolysis,

hydrolysis) and biotic (microbial degradation) processes.[4]

Abiotic Degradation:

Photolysis: The degradation of a chemical by light.[5][6][7][8] Specific data on the aqueous

photolysis DT₅₀ for Furmecyclox is not available.[3] However, furan-containing compounds
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can be susceptible to photodegradation.[5][6][7][8]

Hydrolysis: The breakdown of a chemical by reaction with water. The rate of hydrolysis is

often pH-dependent.[9] Data for the aqueous hydrolysis DT₅₀ of Furmecyclox is not

available.[3] The ester and amide linkages in the Furmecyclox molecule could be

susceptible to hydrolysis, particularly under alkaline conditions.

Biotic Degradation:

Microbial metabolism is a primary route of degradation for many organic pesticides in soil and

water.[9] While specific studies on Furmecyclox are lacking, the degradation of furanic

compounds has been studied.[10][11][12] Microorganisms, particularly bacteria, are known to

degrade furan rings, often initiating the process through oxidation and/or reduction reactions.

[10][11][12] The degradation of furfural, a related furan compound, proceeds via furoic acid to

intermediates of central metabolism like 2-oxoglutarate.[10][11][12] It is plausible that the furan

moiety of Furmecyclox undergoes a similar metabolic breakdown.

Table 2: Summary of Environmental Persistence of Furmecyclox

Compartment Parameter Value Source

Soil
Aerobic Degradation

DT₅₀
Data not available AERU[3]

Water
Aqueous Photolysis

DT₅₀
Data not available AERU[3]

Water
Aqueous Hydrolysis

DT₅₀
Data not available AERU[3]

Water-Sediment

System
DT₅₀ Data not available AERU[3]

Mobility
The mobility of a pesticide in soil determines its potential to move into groundwater or surface

water. It is largely influenced by the pesticide's adsorption to soil particles.
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Adsorption/Desorption: The predicted Log Kₒc of 2.57 suggests that Furmecyclox has a

moderate potential for adsorption to soil organic carbon.[2] This indicates a relatively high

mobility in soil.

Leaching Potential: The Groundwater Ubiquity Score (GUS) is an indicator of a pesticide's

leaching potential. While a GUS score for Furmecyclox is not available, its predicted high

mobility suggests a potential to leach to groundwater.[2]

Ecotoxicity
Furmecyclox is classified as very toxic to aquatic life with long-lasting effects.[1] It is also

suspected of causing cancer.[1]

Table 3: Ecotoxicological and Human Health Information

Classification Endpoint Value/Statement Source

Aquatic Toxicity Hazard Statement

H410: Very toxic to

aquatic life with long

lasting effects

PubChem[1]

Human Health Carcinogenicity
H351: Suspected of

causing cancer
PubChem[1]

Regulatory Status EU Not approved
EU Pesticides

Database[1]

Experimental Protocols
Given the lack of specific studies on Furmecyclox, this section outlines standardized

experimental protocols based on OECD Guidelines for the Testing of Chemicals, which are

internationally accepted methods for assessing the environmental fate of pesticides.[13][14][15]

Aerobic Soil Degradation
Guideline: OECD 307: Aerobic and Anaerobic Transformation in Soil

Objective: To determine the rate and route of degradation of a substance in aerobic soil.
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Methodology:

Soil Selection: At least three different soil types with varying properties (pH, organic carbon

content, texture) are recommended.

Test Substance: ¹⁴C-labeled Furmecyclox is used to trace its fate.

Incubation: Treated soil samples are incubated in the dark at a controlled temperature (e.g.,

20°C) and moisture content (e.g., 40-60% of maximum water holding capacity).

Sampling: Samples are taken at various time intervals.

Analysis:

Soil is extracted with appropriate solvents.

The parent compound and major transformation products are identified and quantified

using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric

detection and Mass Spectrometry (MS).

Non-extractable residues are quantified by combustion analysis.

Volatile products, such as ¹⁴CO₂, are trapped to assess mineralization.

Data Analysis: The rate of degradation (DT₅₀ and DT₉₀ values) is calculated using

appropriate kinetic models.

Aqueous Photolysis
Guideline: OECD 316: Phototransformation of Chemicals in Water – Direct and Indirect

Photolysis

Objective: To determine the rate of photodegradation of a substance in water under simulated

sunlight.

Methodology:
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Test Solution: A solution of Furmecyclox in sterile, purified water (e.g., buffered at a relevant

pH) is prepared.

Light Source: A light source that simulates natural sunlight (e.g., a xenon arc lamp) is used.

Irradiation: The test solution is irradiated at a constant temperature. Dark controls are run in

parallel to account for non-photolytic degradation.

Sampling: Aliquots of the solution are taken at different time points.

Analysis: The concentration of Furmecyclox is determined using a suitable analytical

method, such as HPLC.

Data Analysis: The quantum yield and the environmental half-life are calculated.

Hydrolysis
Guideline: OECD 111: Hydrolysis as a Function of pH

Objective: To determine the rate of abiotic hydrolysis of a substance in aqueous solutions at

different pH values.

Methodology:

Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

Incubation: The test substance is added to the buffer solutions, and they are incubated in the

dark at a constant temperature (e.g., 50°C to accelerate the reaction, with results

extrapolated to 20-25°C).

Sampling: Samples are collected at various intervals.

Analysis: The concentration of the parent compound is measured by a suitable analytical

method (e.g., HPLC).

Data Analysis: The hydrolysis rate constant and the half-life are calculated for each pH.

Soil Adsorption/Desorption
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Guideline: OECD 106: Adsorption – Desorption Using a Batch Equilibrium Method

Objective: To determine the adsorption and desorption potential of a substance in soil.

Methodology:

Soil Selection: A minimum of five different soil types are recommended.

Equilibration: Soil samples are equilibrated with solutions of ¹⁴C-labeled Furmecyclox of

varying concentrations in 0.01 M CaCl₂.

Separation: The soil and aqueous phases are separated by centrifugation.

Analysis: The concentration of the test substance in the aqueous phase is measured by

liquid scintillation counting. The amount adsorbed to the soil is calculated by the difference.

Desorption: The soil from the adsorption phase is subjected to successive desorption steps

with a pesticide-free solution.

Data Analysis: The adsorption (Kₐ) and desorption (K⅑) coefficients are calculated. These

are often normalized to the organic carbon content of the soil to give Kₒc values.

Hypothesized Degradation Pathways
Based on the chemical structure of Furmecyclox (a furan ring connected to a carboxamide

moiety), the following degradation pathways are proposed.

Biodegradation Pathway
The biodegradation of Furmecyclox in soil and water is likely to proceed through the cleavage

of the amide bond and the opening of the furan ring.
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Furmecyclox
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Caption: Hypothesized biodegradation pathway of Furmecyclox.

Abiotic Degradation Logic
Abiotic degradation through photolysis and hydrolysis would likely target the same functional

groups as biotic degradation, but through different mechanisms.

Photolysis Hydrolysis

Furmecyclox + Sunlight (UV)

Photodegradation Products
(e.g., ring-opened structures,

isomers)
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Caption: Conceptual overview of abiotic degradation pathways for Furmecyclox.

Conclusion
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While specific experimental data on the environmental fate of Furmecyclox is limited due to its

status as an obsolete fungicide, a qualitative assessment of its likely behavior can be made. Its

chemical structure suggests a susceptibility to both biotic and abiotic degradation, primarily

targeting the amide linkage and the furan ring. The predicted high mobility of Furmecyclox
raises concerns about its potential to leach into groundwater. The provided standardized

experimental protocols offer a robust framework for any future research aimed at filling the

existing data gaps for Furmecyclox or structurally related compounds. Given its ecotoxicity

and suspected carcinogenicity, understanding the environmental persistence and fate of any

remaining residues of Furmecyclox is of importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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